Cas no 40200-70-2 (METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE)

Methyl 3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate is a versatile heterocyclic compound featuring a fused benzofuran and cyclohexenone structure. Its key advantages include its role as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and complex heterocycles. The methyl ester group enhances solubility and reactivity, facilitating further functionalization. The tetrahydrobenzofuran core offers structural rigidity, making it useful in drug discovery and material science applications. This compound exhibits stability under standard handling conditions while providing a reactive carbonyl site for selective modifications. Its well-defined structure ensures reproducibility in synthetic routes, supporting research in medicinal chemistry and fine chemical development.

METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE structure

40200-70-2 structure

Product Name:METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE

CAS No:40200-70-2

MF:C₁₁H₁₂O₄

MW:208.210583686829

MDL:MFCD03731309

CID:3027964

PubChem ID:936437

Update Time:2025-06-08

METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE
- 3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid methyl ester
- 40200-70-2
- HMS1655N07
- 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-BENZOFURAN-2-CARBOXYLIC ACID METHYL EST+
- STK845353
- DB-431218
- MLS000769906
- AKOS000267873
- 3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylicacidmethylester
- Methyl 4,5,6,7-tetrahydro-3-methyl-4-oxo-2-benzofurancarboxylate
- HMS2810G23
- SMR000434635
- SCHEMBL23530529
- methyl 3-methyl-4-oxo-6,7-dihydro-5H-1-benzofuran-2-carboxylate
- CHEMBL1540687
- F1901-0150
- EN300-236462
- MDL： MFCD03731309
- Inchi： 1S/C11H12O4/c1-6-9-7(12)4-3-5-8(9)15-10(6)11(13)14-2/h3-5H2,1-2H3
- InChI Key： BKMDRLUXEMRBNW-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=C(C)C2C(CCCC1=2)=O

Computed Properties

Exact Mass: 208.07355886Da
Monoisotopic Mass: 208.07355886Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 56.5Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 354.6±42.0 °C at 760 mmHg
Flash Point: 168.2±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

METHYL 3-METHYL-4-OXO-4,5,6,7-TETRAHYDRO-1-BENZOFURAN-2-CARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M233746-100mg	3-methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid methyl ester	40200-70-2		100mg	$ 95.00	2022-06-04
TRC	M233746-500mg	3-methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid methyl ester	40200-70-2		500mg	$ 340.00	2022-06-04
TRC	M233746-1g	3-methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid methyl ester	40200-70-2		1g	$ 550.00	2022-06-04
Chemenu	CM560760-100mg	3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid methyl ester	40200-70-2	97%	100mg	$221	2023-02-02
Chemenu	CM560760-250mg	3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid methyl ester	40200-70-2	97%	250mg	$318	2023-02-02
Chemenu	CM560760-1g	3-Methyl-4-oxo-4,5,6,7-tetrahydro-benzofuran-2-carboxylic acid methyl ester	40200-70-2	97%	1g	$843	2023-02-02
Enamine	EN300-236462-0.05g	methyl 3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate	40200-70-2	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-236462-0.1g	methyl 3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate	40200-70-2	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-236462-0.25g	methyl 3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate	40200-70-2	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-236462-0.5g	methyl 3-methyl-4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-carboxylate	40200-70-2	95%	0.5g	$699.0	2024-06-19